2,5-diethoxy-4-methyl-N-(4-methyl-2-pyridinyl)benzenesulfonamide

Specification

• Molecular Formula: C17H22N2O4S
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 2,5-diethoxy-4-methyl-N-(4-methylpyridin-2-yl)benzenesulfonamide
• Standard InChI: InChI=1S/C17H22N2O4S/c1-5-22-14-11-16(15(23-6-2)10-13(14)4)24(20,21)19-17-9-12(3)7-8-18-17/h7-11H,5-6H2,1-4H3,(H,18,19)
• Standard InChI Key: PAHYYFQLQWXCJK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1C)OCC)S(=O)(=O)NC2=NC=CC(=C2)C

Introduction

Overview of 2,5-Diethoxy-4-methyl-N-(4-methyl-2-pyridinyl)benzenesulfonamide

2,5-diethoxy-4-methyl-N-(4-methyl-2-pyridinyl)benzenesulfonamide is a complex organic compound characterized by its unique molecular structure, which includes a benzenesulfonamide moiety and multiple ethoxy groups. This compound is notable for its sulfonamide functional group attached to a benzene ring, which is further substituted with ethoxy and methyl groups as well as a pyridine derivative. The presence of the pyridine ring is significant as it can contribute to the compound's potential biological activity and reactivity.

Synthesis Methods

The synthesis of 2,5-diethoxy-4-methyl-N-(4-methyl-2-pyridinyl)benzenesulfonamide can be achieved through various methods, typically involving the following steps:

• Formation of the Sulfonamide: The initial step involves the reaction of a suitable benzenesulfonyl chloride with an amine derivative.

• Introduction of Ethoxy Groups: Ethyl alcohol can be utilized in the presence of an acid catalyst to introduce ethoxy groups onto the benzene ring.

• Pyridine Substitution: The final step involves substituting a methylated pyridine derivative onto the sulfonamide structure.

These methods require careful control of reaction conditions, including temperature and solvent choice, to ensure high yields and purity.

Biological Activity and Applications

While the applications of 2,5-diethoxy-4-methyl-N-(4-methyl-2-pyridinyl)benzenesulfonamide are primarily speculative at this stage, potential areas of interest include:

• Pharmaceutical Development: Research could focus on its interaction with various biological targets, including enzyme inhibition or receptor binding studies.

• Antimicrobial Activity: Given the presence of the sulfonamide group, studies may explore its effectiveness against bacterial infections.

Research Findings

Recent studies have focused on understanding the pharmacodynamics and pharmacokinetics associated with compounds similar to 2,5-diethoxy-4-methyl-N-(4-methyl-2-pyridinyl)benzenesulfonamide. Interaction studies are essential for determining binding affinities with various biological targets.